CESIUM

• IUPAC Name: cesium
• InChI: InChI=1S/Cs
• InChI Key: TVFDJXOCXUVLDH-UHFFFAOYSA-N
• Canonical SMILES: [Cs]
• Molecular Formula: Cs
• DSSTOX Substance ID: DTXSID5036767
• Molecular Weight: 132.9054520 g/mol
• Physical Description: Cesium appears as a soft metallic solid. Melts at 85 °F. Causes burns to skin and eyes., Shiny crystals or silver metal; [Sax] Stored immersed in mineral oil; [Merck Index], Solid
• Boiling Point: 685 °C
• Solubility: Soluble in liquid ammonia
• Density: 1892 kg/cu m (solid at 17 °C); 1827 kg/cu m (liquid at 40 °C)
• Vapor Pressure: 0.0000015 [mmHg], 1.5X10-6 mm Hg at 25 °C (solid)
• Color/Form: Silvery white, soft, ductile metal, Liquid (slightly above room temperature)
• CAS No.: 7440-46-2
• Melting Point: Melting point equals 29 °C, 29 °C, 28.44 °C

Description

Cesium, represented by the symbol Cs and atomic number 55, is a soft, silvery-golden alkali metal. It is highly reactive and is one of the few metals that are liquid at or near room temperature, with a melting point of 28.5°C (83.3°F). This compound was discovered in 1860 by German scientists Robert Bunsen and Gustav Kirchhoff through flame spectroscopy, named after the Latin word “caesius,” meaning “sky blue,” due to the blue lines in its emission spectrum .

Mechanism of Action

Target of Action

• Caesium primarily interacts with biological systems as the monovalent cation Cs⁺. Its chemical similarity to potassium (K⁺) facilitates high levels of metabolism-dependent intracellular accumulation .

Mode of Action

• Physisorption involves weak interactions (e.g., van der Waals forces) between Cs⁺ and PB. Tight-binding density-functional theory (DFTB) methods suggest that electrostatic effects play a role, challenging the ideal Langmuir isotherm model .

Biochemical Pathways

• In cardiac tissues, Cs⁺ replaces K⁺, leading to altered inwardly rectifying K⁺ currents and nodal hyperpolarization-activated cation currents .

Action Environment

• Environmental factors impact Cs⁺ efficacy and stability. For instance:
  • Temperature : Cs⁺ reacts explosively with water even at low temperatures, more so than other alkali metals .

Biochemical Analysis

Biochemical Properties

Caesium, particularly in its ionic form (Cs+), can penetrate plant cells through nonspecific ion channels that also transport potassium and ammonium ions . This penetration can lead to the functional replacement of potassium and ammonium nitrogen in plant cells, although caesium’s large atomic mass makes this replacement difficult. Caesium ions interact with various biomolecules, including enzymes and proteins, by mimicking potassium ions due to their similar chemical properties.

Cellular Effects

Caesium can have phytotoxic effects on plant cells, particularly at high concentrations. In vegetation experiments, the stable natural isotope caesium-133 has been shown to exert toxic effects at concentrations of 200 micromoles per liter or higher . These effects include disruptions in cell signaling pathways, alterations in gene expression, and impacts on cellular metabolism. Caesium’s ability to mimic potassium ions can lead to its incorporation into cellular processes, potentially disrupting normal cell function .

Molecular Mechanism

At the molecular level, caesium exerts its effects by binding to ion channels and transporters that typically interact with potassium ions. This binding can inhibit or activate various enzymes and proteins, leading to changes in gene expression and cellular metabolism. For example, caesium ions can displace potassium ions from their binding sites, leading to altered enzyme activity and disrupted cellular processes . The exact molecular mechanisms of caesium’s action are still being studied, but its ability to mimic potassium ions plays a central role in its biochemical effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of caesium can change over time due to its stability and potential for degradation. Caesium-137, a radioactive isotope, has a half-life of 30.2 years, making it a long-term contaminant in the environment . Studies have shown that caesium can accumulate in plant tissues over time, leading to long-term effects on cellular function. These effects can include changes in gene expression, enzyme activity, and cellular metabolism, which can persist even after the initial exposure to caesium has ended .

Dosage Effects in Animal Models

The effects of caesium can vary with different dosages in animal models. At low doses, caesium may have minimal effects on cellular function, while at high doses, it can be toxic and lead to adverse effects. Studies have shown that high doses of caesium can lead to disruptions in cellular processes, including altered gene expression, enzyme inhibition, and changes in cellular metabolism . These effects can be dose-dependent, with higher doses leading to more severe disruptions in cellular function .

Metabolic Pathways

Caesium is involved in various metabolic pathways, primarily by mimicking potassium ions. It can interact with enzymes and cofactors involved in potassium metabolism, leading to changes in metabolic flux and metabolite levels . For example, caesium can displace potassium ions from their binding sites on enzymes, leading to altered enzyme activity and changes in metabolic pathways . The exact metabolic pathways affected by caesium are still being studied, but its ability to mimic potassium ions plays a central role in its metabolic effects .

Transport and Distribution

Within cells and tissues, caesium is transported and distributed through ion channels and transporters that typically interact with potassium ions . This transport can lead to the accumulation of caesium in specific cellular compartments, potentially leading to localized effects on cellular function. Caesium’s ability to mimic potassium ions allows it to be transported and distributed in a manner similar to potassium, although its larger atomic mass can lead to differences in its transport and distribution patterns .

Subcellular Localization

Caesium can localize to specific subcellular compartments, including the cytoplasm and organelles, through its interactions with ion channels and transporters . This localization can affect caesium’s activity and function, potentially leading to localized disruptions in cellular processes. For example, caesium can accumulate in the cytoplasm and displace potassium ions from their binding sites, leading to altered enzyme activity and changes in cellular metabolism . The exact subcellular localization of caesium and its effects on cellular function are still being studied .

Preparation Methods

Cesium is typically extracted from its primary ore, pollucite (CsAlSi₂O₆), through several methods:

Acid Leaching: The ore is treated with hydrochloric acid, which dissolves the this compound, allowing it to be separated from other components.

Basic Fusion: The ore is fused with calcium carbonate and calcium chloride, followed by leaching with water to extract this compound.

Direct Reduction: This compound chloride or this compound bromide is reduced using lithium or sodium at high temperatures to produce this compound metal

Chemical Reactions Analysis

Cesium undergoes various chemical reactions, including:

Oxidation: This compound reacts with oxygen to form this compound superoxide (CsO₂) when burned in air.

Reaction with Water: This compound reacts violently with water to form this compound hydroxide (CsOH) and hydrogen gas (H₂).

Reaction with Halogens: This compound reacts with halogens like fluorine, chlorine, bromine, and iodine to form this compound halides (CsF, CsCl, CsBr, CsI).

Reaction with Acids: This compound dissolves in dilute sulfuric acid to form this compound sulfate (Cs₂SO₄) and hydrogen gas.

Scientific Research Applications

Cesium has numerous applications in scientific research and industry:

Atomic Clocks: This compound is used in atomic clocks, which are highly accurate timekeeping devices based on the vibrations of this compound atoms.

Medical Applications: This compound-137 is used in radiation therapy for cancer treatment and in medical imaging.

Industrial Uses: This compound is used in photoelectric cells, spectrometers, and as a catalyst in the hydrogenation of organic compounds.

Environmental Studies: This compound-137 is used to study soil erosion and sediment transport.

Comparison with Similar Compounds

Cesium shares similarities with other alkali metals such as rubidium and potassium:

Rubidium (Rb): Like this compound, rubidium is highly reactive and forms similar compounds.

Potassium (K): Potassium is also highly reactive and forms similar compounds.

Francium (Fr): Francium is the most reactive alkali metal, but it is extremely rare and radioactive, making this compound more practical for most applications.

This compound’s unique properties, such as its high reactivity and precise oscillation frequency, make it invaluable in various scientific and industrial applications.

Customer Q & A

Q1: How does the presence of organic matter in soil affect the mobility of radioactive caesium?

A1: Research indicates that organic matter significantly influences radiocaesium mobility in soil. Humic acid, a major component of organic matter, was found to depress caesium sorption and enhance desorption from clays like bentonite and kaolinite. This increased mobility in organic-rich soils explains the long-term availability of radiocaesium in such environments [].

Q2: How does the topography of peatlands influence radiocaesium distribution?

A2: Studies suggest that radiocaesium in peatlands undergoes lateral movement, leading to the enrichment of layers receiving surface runoff []. This highlights the importance of topography in understanding the long-term fate of radiocaesium in peatland ecosystems.

Q3: Can you elaborate on the long-term behavior of Chernobyl-derived caesium-137 in river systems?

A3: Research on the River Severn basin shows that Chernobyl-derived caesium-137, transported by suspended sediment, accumulated in floodplain and channel sediments even in areas that received low direct fallout []. This illustrates the long-term redistribution potential of radiocaesium in river systems.

Q4: Does biological activity play a role in the distribution of radiocaesium in Arctic marine environments?

A4: Research suggests that high biological productivity in certain areas of the Bering and Chukchi Seas might contribute to removing dissolved radiocaesium from the water column, influencing its overall distribution in these Arctic marine environments [].

Q5: What is the chemical formula and structure of caesium acetylenediolate?

A5: Caesium acetylenediolate, formed by the reaction of carbon monoxide with caesium in liquid ammonia, has the chemical formula CsOCCOCs. X-ray diffraction studies revealed its tetragonal crystal structure, with a linear OCCO2− ion where the C-O bond length suggests possible conjugation [].

Q6: What is the role of caesium in negative hydrogen ion sources?

A7: Caesium is used in negative hydrogen ion sources to reduce the work function of converter surfaces, thereby increasing negative ion yield. Cavity ring-down spectroscopy has been successfully employed to measure the absolute density of negative hydrogen ions in these sources [].

Q7: Are there caesium-free alternatives for negative ion production?

A8: Yes, research is ongoing to find caesium-free alternatives for negative ion production due to the challenges associated with caesium handling and its impact on RAMI (reliability, availability, maintainability, inspectability) factors in fusion reactors. Promising candidates include materials with inherently low work functions, such as lanthanum-doped molybdenum (MoLa) and lanthanum hexaboride (LaB6) [].

Q8: Can caesium be immobilized in construction materials?

A9: Research shows that a mix of calcium aluminate cement (CAC) and silica fume (SF) can effectively immobilize caesium. The hydration process leads to the formation of chabazite, a zeolite that incorporates caesium into its structure. This immobilization remains effective even after severe leach testing and heat treatment up to 750°C [].

Q9: How can clay minerals be used to reduce caesium uptake in animals?

A10: Studies have investigated the use of modified clay minerals like organo-zeolite and organo-bentonite to reduce the deposition of radioactive caesium (specifically 137Cs) in broiler chickens. These materials act as caesium binders, aiming to prevent its absorption in the digestive tract [].

Q10: What are the long-term effects of caesium-137 contamination from nuclear accidents?

A10: Long-term studies in Sweden, a country with significant experience in radioecology, highlight the persistent nature of caesium-137 contamination. Key findings emphasize the need for:

• Development of techniques to remove corium debris, as observed at Three Mile Island [].
• Understanding the long-term behavior of caesium-137 in soil, especially its irreversible binding to soil material, which can impact remediation strategies [].
• Continued monitoring and potential restrictions on the consumption of certain foods, such as mushrooms, due to their ability to accumulate caesium-137 [, ].

Q11: How does the Chernobyl accident provide insight into the long-term health effects of caesium-137 exposure?

A12: The Chernobyl accident led to the establishment of the Belarusian in utero cohort, providing a unique opportunity to study the long-term health consequences of prenatal and postnatal exposure to radioisotopes like caesium-137 [].

Q12: What are the potential risks associated with consuming fish products contaminated with radioactive caesium after the Fukushima nuclear accident?

A13: Following the Fukushima accident, concerns were raised regarding the safety of consuming seafood from the Pacific Ocean. Monitoring data from July 2013 showed detectable levels of radioactive caesium (134Cs and 137Cs) in fish products from Fukushima and nearby areas []. While the average contamination levels were relatively low, occasional fish meals could potentially expose consumers to higher levels of caesium.

Q13: How can the radiation dose from caesium intake be put into perspective?

A14: To assess the potential health risks, the radiation doses from consuming caesium-contaminated fish products were compared to those from naturally occurring radioactive polonium (210Po), which is commonly found in fish [].